2,4,6-trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide

• IUPAC Name: 2,4,6-trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide
• InChI: InChI=1S/C14H10Cl3N3O/c1-8(9-3-2-4-18-7-9)19-20-14(21)13-11(16)5-10(15)6-12(13)17/h2-7H,1H3,(H,20,21)/b19-8+
• InChI Key: XTRVUGRRBJHADL-UFWORHAWSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=C(C=C1Cl)Cl)Cl)C2=CN=CC=C2
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=C(C=C1Cl)Cl)Cl)/C2=CN=CC=C2
• Molecular Formula: C14H10Cl3N3O
• Molecular Weight: 342.6 g/mol

Description

2,4,6-Trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide is a synthetic organic compound characterized by its unique structure, which includes a trichlorobenzamide moiety linked to a pyridine ring through an ethylideneamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6-trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide typically involves the reaction of 2,4,6-trichlorobenzoyl chloride with 3-pyridinecarboxaldehyde in the presence of a base such as triethylamine. The reaction proceeds through the formation of an imine intermediate, which is then converted to the final product under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2,4,6-Trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide can undergo various chemical reactions, including:

Nucleophilic Substitution: The trichlorobenzamide moiety can participate in nucleophilic substitution reactions, where chlorine atoms are replaced by nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different derivatives.

Condensation Reactions: The imine group can undergo condensation reactions with various carbonyl compounds to form new imine derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be employed.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzamides, while oxidation and reduction can lead to different oxidized or reduced derivatives.

Scientific Research Applications

2,4,6-Trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as flame retardants and optical materials.

Mechanism of Action

The mechanism of action of 2,4,6-trichloro-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide: This compound shares a similar benzamide structure but includes a thiadiazole moiety, which imparts different chemical and biological properties.

2,4,6-Trichloropyrimidine: Another trichlorinated compound with a pyrimidine ring, used in various chemical syntheses.